Cas no 129318-50-9 (2-amino-3-methanesulfonylphenol)

2-Amino-3-methanesulfonylphenol is a versatile intermediate in organic synthesis, characterized by its amino and methanesulfonyl functional groups. This compound is particularly valuable in pharmaceutical and agrochemical applications, where it serves as a key building block for the development of active ingredients. Its methanesulfonyl group enhances reactivity, facilitating further derivatization, while the amino group provides a site for selective modifications. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its structural features make it useful in the synthesis of sulfonamide-based compounds, which are prominent in medicinal chemistry. High purity grades are available to meet stringent research and industrial requirements.

2-amino-3-methanesulfonylphenol structure

129318-50-9 structure

Product Name:2-amino-3-methanesulfonylphenol

CAS No:129318-50-9

MF:C₇H₉NO₃S

MW:187.216260671616

CID:1033131

PubChem ID:19855304

Update Time:2025-10-29

2-amino-3-methanesulfonylphenol Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(methylsulfonyl)phenol
- 2-amino-3-methylsulfonylphenol
- 2-amino-3-methanesulfonylphenol
- 129318-50-9
- AKOS016010941
- EN300-1296142
- DB-346690
- SCHEMBL9359459
- 2-Amino-3-(methanesulfonyl)phenol
- DTXSID70600637
- Inchi： 1S/C7H9NO3S/c1-12(10,11)6-4-2-3-5(9)7(6)8/h2-4,9H,8H2,1H3
- InChI Key： NDSCLDKDSDVYDX-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC=C(C=1N)O)(=O)=O

Computed Properties

Exact Mass: 187.03031432g/mol
Monoisotopic Mass: 187.03031432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 88.8Å²

2-amino-3-methanesulfonylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019146380-1g	2-Amino-3-(methylsulfonyl)phenol	129318-50-9	95%	1g	628.00 USD	2021-06-15
Enamine	EN300-1296142-0.05g	2-amino-3-methanesulfonylphenol	129318-50-9		0.05g	$924.0	2023-06-06
Enamine	EN300-1296142-0.1g	2-amino-3-methanesulfonylphenol	129318-50-9		0.1g	$968.0	2023-06-06
Enamine	EN300-1296142-0.25g	2-amino-3-methanesulfonylphenol	129318-50-9		0.25g	$1012.0	2023-06-06
Enamine	EN300-1296142-0.5g	2-amino-3-methanesulfonylphenol	129318-50-9		0.5g	$1056.0	2023-06-06
Enamine	EN300-1296142-1.0g	2-amino-3-methanesulfonylphenol	129318-50-9		1g	$1100.0	2023-06-06
Enamine	EN300-1296142-2.5g	2-amino-3-methanesulfonylphenol	129318-50-9		2.5g	$2155.0	2023-06-06
Enamine	EN300-1296142-5.0g	2-amino-3-methanesulfonylphenol	129318-50-9		5g	$3189.0	2023-06-06
Enamine	EN300-1296142-10.0g	2-amino-3-methanesulfonylphenol	129318-50-9		10g	$4729.0	2023-06-06
Enamine	EN300-1296142-50mg	2-amino-3-methanesulfonylphenol	129318-50-9		50mg	$707.0	2023-09-30